Cas no 1805965-25-6 (3-Amino-4-phenylpicolinic acid)

• Product Name: 3-Amino-4-phenylpicolinic acid
• CAS No: 1805965-25-6
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4803356
• Update Time: 2025-05-24

3-Amino-4-phenylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-phenylpicolinic acid

• Inchi： 1S/C12H10N2O2/c13-10-9(8-4-2-1-3-5-8)6-7-14-11(10)12(15)16/h1-7H,13H2,(H,15,16)
• InChI Key： QXXUJLVUAUAKRJ-UHFFFAOYSA-N
• SMILES： OC(C1C(=C(C=CN=1)C1C=CC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-4-phenylpicolinic acid

Introduction to 3-Amino-4-phenylpicolinic Acid (CAS No. 1805965-25-6)

3-Amino-4-phenylpicolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1805965-25-6, this compound represents a unique structural motif that combines an amino group with a phenylpicolinic backbone, making it a versatile intermediate in the development of novel therapeutic agents. The molecular framework of 3-Amino-4-phenylpicolinic acid exhibits intriguing properties that make it particularly valuable for medicinal chemistry applications, including its potential as a precursor for bioactive molecules targeting various physiological pathways.

The synthesis of 3-Amino-4-phenylpicolinic acid involves multi-step organic transformations that highlight its synthetic utility. Researchers have explored different synthetic routes to optimize yield and purity, often leveraging palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions to construct the phenylpicolinic core. These synthetic strategies not only demonstrate the compound's flexibility but also its compatibility with modern catalytic methods, which are increasingly preferred in industrial-scale production.

In recent years, 3-Amino-4-phenylpicolinic acid has been investigated for its pharmacological potential. Its structural features suggest interactions with enzymes and receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases. Preliminary studies have shown promising results in vitro, where derivatives of this compound exhibit inhibitory activity against key enzymes such as xanthine oxidase and carbonic anhydrase. These findings align with the growing interest in heterocyclic compounds as scaffolds for drug discovery, given their ability to modulate biological targets with high specificity.

The role of 3-Amino-4-phenylpicolinic acid in medicinal chemistry extends beyond its direct pharmacological applications. It serves as a valuable building block for more complex molecules, allowing chemists to explore diverse structural modifications while maintaining key pharmacophoric elements. This adaptability has led to its incorporation in libraries of compounds used for high-throughput screening (HTS) campaigns, where rapid identification of lead candidates is essential for drug development pipelines.

Advances in computational chemistry have further enhanced the utility of 3-Amino-4-phenylpicolinic acid by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict binding affinities and interactions with biological targets, thereby accelerating the optimization process. By integrating experimental data with computational modeling, scientists can design more effective derivatives of this compound, reducing the time and resources required for traditional trial-and-error methodologies.

The chemical properties of 3-Amino-4-phenylpicolinic acid, including its solubility profile and stability under various conditions, also contribute to its appeal as a pharmaceutical intermediate. Solubility is a critical factor in drug formulation, as it determines bioavailability and therapeutic efficacy. Modifications to the molecular structure can be tailored to improve solubility while preserving pharmacological activity, making this compound a dynamic tool in medicinal chemistry.

Recent research has highlighted the importance of 3-Amino-4-phenylpicolinic acid in addressing emerging therapeutic challenges. For instance, studies have explored its potential in developing treatments for antibiotic-resistant infections by targeting unique metabolic pathways in bacteria. The phenylpicolinic core provides a scaffold that can be modified to disrupt bacterial cell wall synthesis or inhibit essential enzymatic processes without cross-reacting with human enzymes. Such targeted approaches are crucial in combating multidrug-resistant pathogens.

Another area where 3-Amino-4-phenylpicolinic acid shows promise is in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The amino group and phenyl ring contribute to interactions with neurotransmitter systems, suggesting potential applications in modulating synaptic function or reducing oxidative stress associated with these conditions. Ongoing studies are investigating derivatives of this compound that could enhance cholinergic activity or protect against neurotoxicity, offering hope for new therapeutic strategies.

The versatility of 3-Amino-4-phenylpicolinic acid also extends to material science applications beyond pharmaceuticals. Its ability to form coordination complexes with metal ions makes it useful in catalysis and sensor development. For example, metal complexes derived from this compound have been explored as catalysts for organic transformations or as components in luminescent sensors for detecting small molecules relevant to environmental monitoring or medical diagnostics.

In conclusion, 3-Amino-4-phenylpicolinic acid (CAS No. 1805965-25-6) represents a multifaceted compound with significant potential across multiple domains of science and technology. Its role as a pharmaceutical intermediate continues to evolve with advancements in synthetic methodologies and computational chemistry, while its broader applications in material science highlight its versatility. As research progresses, further exploration of this compound's properties will undoubtedly yield new insights and innovations that benefit both medicine and industry.